2-(1H-benzimidazol-2-ylthio)-N'-(5-bromo-2-methoxybenzylidene)acetohydrazide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-[(E)-(5-bromo-2-methoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C17H15BrN4O2S/c1-24-15-7-6-12(18)8-11(15)9-19-22-16(23)10-25-17-20-13-4-2-3-5-14(13)21-17/h2-9H,10H2,1H3,(H,20,21)(H,22,23)/b19-9+
• InChI Key: HSAOPAPAWNSBMI-DJKKODMXSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=NNC(=O)CSC2=NC3=CC=CC=C3N2
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=N/NC(=O)CSC2=NC3=CC=CC=C3N2
• Molecular Formula: C17H15BrN4O2S
• Molecular Weight: 419.3 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-N'-(5-bromo-2-methoxybenzylidene)acetohydrazide is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N'-(5-bromo-2-methoxybenzylidene)acetohydrazide involves the inhibition of tubulin polymerization, which is essential for the formation of microtubules in cells. This inhibition leads to cell cycle arrest and ultimately induces apoptosis in cancer cells. Additionally, this compound has been shown to inhibit bacterial growth by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to disrupt the bacterial cell membrane, leading to bacterial growth inhibition.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1H-benzimidazol-2-ylthio)-N'-(5-bromo-2-methoxybenzylidene)acetohydrazide in lab experiments include its potent anticancer and antimicrobial activity, as well as its high yield of synthesis. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of 2-(1H-benzimidazol-2-ylthio)-N'-(5-bromo-2-methoxybenzylidene)acetohydrazide. One of the significant areas of future research is the optimization of the synthesis method to obtain a higher yield of the desired product. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for its potential use as an anticancer and antimicrobial agent. Finally, the potential of this compound for the treatment of other diseases and conditions needs to be explored.
In conclusion, this compound is a compound that has shown significant potential in the field of scientific research. Its potent anticancer and antimicrobial activity, as well as its mechanism of action and biochemical and physiological effects, make it a promising candidate for further study. However, further research is needed to determine its optimal dosage and administration and to explore its potential for the treatment of other diseases and conditions.

Scientific Research Applications

The compound 2-(1H-benzimidazol-2-ylthio)-N'-(5-bromo-2-methoxybenzylidene)acetohydrazide has been extensively studied for its potential applications in scientific research. One of the significant applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. Additionally, this compound has shown potential as an antimicrobial agent against various bacterial strains.